Cas no 1692-25-7 (Pyridin-3-ylboronic acid)

Pyridin-3-ylboronic acid (CAS: 1692-25-7) is a heteroaryl boronic acid derivative widely utilized in Suzuki-Miyaura cross-coupling reactions. Its pyridine moiety enhances reactivity and selectivity in forming carbon-carbon bonds, making it valuable in pharmaceutical and agrochemical synthesis. The compound exhibits good stability under standard conditions and is compatible with a range of functional groups. Its boronic acid group allows for efficient palladium-catalyzed coupling with aryl or vinyl halides, enabling the construction of complex biaryl structures. Pyridin-3-ylboronic acid is particularly useful in medicinal chemistry for introducing pyridine scaffolds into target molecules, aiding in the development of bioactive compounds. Proper handling under inert atmospheres is recommended to maintain stability.
Pyridin-3-ylboronic acid structure
Pyridin-3-ylboronic acid structure
Product Name:Pyridin-3-ylboronic acid
CAS No:1692-25-7
MF:C5H6BNO2
MW:122.917641162872
MDL:MFCD01114676
CID:41818
PubChem ID:2734378
Update Time:2025-05-27

Pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

    • Pyridine-3-boronic acid
    • 3-PYRIDINEBORONIC ACID
    • 3-PYRIDINYLBORONIC ACID
    • 3-PYRIDYLBORONIC ACID
    • AKOS BRN-0272
    • IFLAB-BB F1957-0039
    • PYRIDIN-3-BORONIC ACID
    • PYRIDIN-3-YL-3-BORONIC ACID
    • PYRIDIN-3-YLBORONIC ACID
    • PYRIDYL-3-BORONIC ACID
    • RARECHEM AH PB 0251
    • Pyridine-3-boronic acidl
    • 3-pyridineboric acid
    • PYRIDINE-3-YL-BORONIC ACID
    • 3-Pyridylboronic Acid (contains varying amounts of Anhydride)
    • 3-Pridylboronic acid
    • B-3-Pyridinylboronic Acid
    • Dihydroxy(3-pyridyl)borane
    • 3-Pyridineboronic Ac
    • 3-Pyridylboronic acid
    • 3-PYRIDINEBORNIC ACID
    • 3-Pyridylboronic aci
    • Pyridin-3-bronic Acid
    • Pyridine-3-acid
    • Pyridine-3-boronic Acid (contains varying amounts of Anhydride)
    • 3-Boronopyridine
    • Pyridine-3-boronic acid; 3-Pyridylboronic acid
    • (pyridin-3-yl)boronic acid
    • pyridine 3-boronic acid
    • 3-pyridineboronic
    • 3-pyridinyl boronic acid
    • pyridin-3-yl-boronic acid
    • Boronic acid, 3-pyridinyl-
    • Boronic acid, B-3-pyridinyl-
    • C5H6BNO2
    • 3-pyridylboronicacid
    • PubChem2183
    • pyridin-3-ylborane
    • pyridine-3-boroni acid
    • PB14187
    • HY-75129
    • EN300-80761
    • AC-6170
    • A15293
    • DTXSID30370268
    • NCGC00249451-02
    • pyridin-3-ylboronicacid
    • NCGC00249451-01
    • F1957-0039
    • MFCD00674177
    • CS-D0809
    • pyridine-3-ylboronic acid
    • CHEMBL3236605
    • AS-2593
    • FT-0616373
    • P1673
    • 3-Pyridinylboronic acid, >=95.0%
    • BP-10788
    • 1,6-HEXANEBISPHOSPHONICACID
    • (3-pyridinyl)boronic acid
    • 3-pyridyl boronic acid
    • AM20050870
    • 5-pyridineboronic acid
    • Q-102225
    • ABMYEXAYWZJVOV-UHFFFAOYSA-N
    • 3-pyridine-boronic acid
    • BCP26402
    • AKOS000264848
    • 3-pyridine boronic acid
    • pyridine-3-boronicacid
    • (3-pyridyl)boronic acid
    • SY004445
    • pyridine-3-yl boronic acid
    • 3-pyridinyl-boronic acid
    • SCHEMBL4647
    • pyridine 3-yl-boronic acid
    • 3-pyridyl-boronic acid
    • pyridin-3-yl boronic acid
    • 1692-25-7
    • Z608482642
    • 3-Pyridylboronic acid,98%
    • Pyridine-3-boronic acid,95%
    • Puridin-3-yl-boronicacid
    • 3-Pyridinylboronic acid , May contain varying amounts of anhydride, 97%
    • BBL100315
    • ALBB-006011
    • STK347187
    • DB-024921
    • Pyridin-3-ylboronic acid
    • MDL： MFCD01114676
    • Inchi： 1S/C5H6BNO2/c8-6(9)5-2-1-3-7-4-5/h1-4,8-9H
    • InChI Key： ABMYEXAYWZJVOV-UHFFFAOYSA-N
    • SMILES： OB(C1C=NC=CC=1)O
    • BRN： 471943

Computed Properties

  • Exact Mass: 123.04900
  • Monoisotopic Mass: 123.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 89
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 53.4
  • Molecular Weight: 122.92

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.2200
  • Melting Point: >300 °C (lit.)
  • Boiling Point: 308.8oC at 760 mmHg
  • Flash Point: 140.5℃
  • Refractive Index: 1.534
  • Solubility: Slightly soluble in methanol.
  • PSA: 53.35000
  • LogP: -1.23860
  • Sensitiveness: Sensitivity to air and heat
  • Solubility: Not determined
  • pka: 4.00±0.10(Predicted)

Pyridin-3-ylboronic acid Security Information

Pyridin-3-ylboronic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Pyridin-3-ylboronic acid Production Method

Pyridin-3-ylboronic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1692-25-7)吡啶-3-硼酸
Order Number:LE2469267
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1692-25-7)Pyridin-3-ylboronic acid
Order Number:A15293
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:02
Price ($):350.0/596.0
Email:sales@amadischem.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1692-25-7)吡啶-3-硼酸
LE2469267
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:1692-25-7)Pyridin-3-ylboronic acid
A15293
Purity:99%/99%
Quantity:500g/1kg
Price ($):350.0/596.0
Email